Cas no 1788532-98-8 (4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide
• CAS No: 1788532-98-8
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5366741
• Update Time: 2025-10-19

4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-Imidazo[1,2-b]pyrazol-1-yl)ethyl]-4-methoxy-2-methylbenzenesulfonamide
• 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C15H18N4O3S/c1-12-11-13(22-2)3-4-14(12)23(20,21)17-7-8-18-9-10-19-15(18)5-6-16-19/h3-6,9-11,17H,7-8H2,1-2H3
• InChI Key： TUXZVFXZVLBFLE-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C3=CC=NN3C=C2)(=O)=O)=CC=C(OC)C=C1C

Additional information on 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide

Introduction to 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide (CAS No. 1788532-98-8)

4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide (CAS No. 1788532-98-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide is composed of a benzene ring substituted with a methoxy group at the 4-position and a methyl group at the 2-position. The sulfonamide moiety is attached to the benzene ring at the 1-position, and it is further substituted with an ethyl group that carries a 1H-pyrazolo[1,5-a]imidazol-1-yl group. This intricate structure confers the compound with specific pharmacological properties that are of great interest to researchers.

The synthesis of 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide typically involves multi-step reactions. One common approach starts with the preparation of the sulfonamide intermediate by reacting 4-methoxy-2-methylbenzenesulfonyl chloride with an appropriate amine. The resulting sulfonamide is then further modified to introduce the 1H-pyrazolo[1,5-a]imidazol-1-yl group through a series of coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

In terms of biological activities, 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide has been extensively studied for its potential as a selective inhibitor of specific enzymes and receptors. One notable application is its use as an inhibitor of phosphodiesterase (PDE) enzymes, which play crucial roles in various cellular signaling pathways. Inhibiting PDEs can lead to increased levels of cyclic nucleotides such as cAMP and cGMP, which are involved in numerous physiological processes including smooth muscle relaxation and anti-inflammatory responses.

Recent research has also explored the potential of 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide in treating neurological disorders. Studies have shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by modulating specific receptors in the central nervous system. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Further studies are needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide has also been investigated for its use as a research tool in biochemical and pharmacological studies. Its ability to selectively target specific enzymes and receptors makes it a valuable probe for understanding complex biological processes and developing new drug candidates.

The future prospects for 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-y}l}ethyl)benzene-1-sulfonamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving the development of this compound towards clinical applications.

In conclusion, 4-methoxy-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-y}l}ethyl)benzene-1-sulfonamide (CAS No. 1788532-98-8) represents a significant advancement in medicinal chemistry with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it a promising candidate for further research and development.